(4Z)-2-(4-chloro-3-methoxyphenyl)-4-[(3,4-dichloroanilino)methylidene]-5-methylpyrazol-3-one

• Molecular Formula: C18H14Cl3N3O2
• Molecular Weight: 410.7 g/mol
• IUPAC Name: (4Z)-2-(4-chloro-3-methoxyphenyl)-4-[(3,4-dichloroanilino)methylidene]-5-methylpyrazol-3-one
• InChI: InChI=1S/C18H14Cl3N3O2/c1-10-13(9-22-11-3-5-14(19)16(21)7-11)18(25)24(23-10)12-4-6-15(20)17(8-12)26-2/h3-9,22H,1-2H3/b13-9-
• InChI Key: WSEFPDLXJXHBJD-LCYFTJDESA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C\NC2=CC(=C(C=C2)Cl)Cl)C3=CC(=C(C=C3)Cl)OC
• SMILES: CC1=NN(C(=O)C1=CNC2=CC(=C(C=C2)Cl)Cl)C3=CC(=C(C=C3)Cl)OC

Description

(4Z)-2-(4-chloro-3-methoxyphenyl)-4-[(3,4-dichloroanilino)methylidene]-5-methylpyrazol-3-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CDDO-Im, and it belongs to a class of compounds known as triterpenoids. In

Mechanism of Action

The mechanism of action of (4Z)-2-(4-chloro-3-methoxyphenyl)-4-[(3,4-dichloroanilino)methylidene]-5-methylpyrazol-3-one is not fully understood. However, it is known to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. This compound has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
(4Z)-2-(4-chloro-3-methoxyphenyl)-4-[(3,4-dichloroanilino)methylidene]-5-methylpyrazol-3-one has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It has also been shown to increase the expression of antioxidant enzymes, such as heme oxygenase-1 (HO-1) and superoxide dismutase (SOD).

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4Z)-2-(4-chloro-3-methoxyphenyl)-4-[(3,4-dichloroanilino)methylidene]-5-methylpyrazol-3-one in lab experiments is its potent anti-inflammatory and antioxidant properties. This compound has been shown to be effective in reducing inflammation and oxidative stress in various cell types and animal models. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of (4Z)-2-(4-chloro-3-methoxyphenyl)-4-[(3,4-dichloroanilino)methylidene]-5-methylpyrazol-3-one. One direction is to investigate the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore the use of this compound in combination with other drugs or therapies for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of (4Z)-2-(4-chloro-3-methoxyphenyl)-4-[(3,4-dichloroanilino)methylidene]-5-methylpyrazol-3-one is a multi-step process that involves the use of various reagents and solvents. The synthesis of this compound has been described in detail in several research papers. One of the most commonly used methods involves the reaction of 2-cyano-3,12-dioxooleana-1,9(11)-dien-28-oic acid (CDDO) with imidazole in the presence of a catalyst. This reaction yields (4Z)-2-(4-chloro-3-methoxyphenyl)-4-[(3,4-dichloroanilino)methylidene]-5-methylpyrazol-3-one as a yellow solid.

Scientific Research Applications

(4Z)-2-(4-chloro-3-methoxyphenyl)-4-[(3,4-dichloroanilino)methylidene]-5-methylpyrazol-3-one has been extensively studied for its potential applications in scientific research. This compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.